Cas no 883547-01-1 (3-Chloro-2-(2-methoxy-ethoxy)-phenylamine)

• Product Name: 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine
• CAS No: 883547-01-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 1068670
• PubChem ID: 6500393
• Update Time: 2025-05-23

3-Chloro-2-(2-methoxy-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine
• 3-Chloro-2-(2-methoxyethoxy)benzenamine
• AKOS000101395
• EN300-56866
• SB77964
• CS-0118894
• BRD-K81897599-001-01-1
• A1-06928
• 883547-01-1
• DTXSID001281449
• Z274541950
• 3-chloro-2-(2-methoxyethoxy)aniline
• G54434

• MDL： MFCD08144822
• Inchi： 1S/C9H12ClNO2/c1-12-5-6-13-9-7(10)3-2-4-8(9)11/h2-4H,5-6,11H2,1H3
• InChI Key： MKEZLQWRFUUGQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OCCOC)N

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 56-58 °C
• Boiling Point: 318.0±32.0 °C at 760 mmHg
• Flash Point: 146.1±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Chloro-2-(2-methoxy-ethoxy)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine

Introduction to 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine (CAS No. 883547-01-1) in Modern Chemical and Pharmaceutical Research

The compound 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine, identified by the CAS number 883547-01-1, represents a significant area of interest in the realm of chemical and pharmaceutical research. This amine derivative, characterized by its chloro and methoxy ethoxy substituents on a phenyl ring, has garnered attention due to its structural versatility and potential biological activities. The presence of these functional groups not only influences its chemical reactivity but also opens up possibilities for diverse applications in medicinal chemistry and drug development.

In recent years, the exploration of aromatic amines with alkoxy and chloro substituents has been extensively studied for their pharmacological properties. The 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine structure exemplifies this trend, as it combines the electron-withdrawing effect of the chloro group with the electron-donating capabilities of the methoxy ethoxy moiety. This balance can modulate the compound's interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine is its potential role as an intermediate in synthesizing more complex molecules. The chloro group, in particular, is a common handle for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, allowing chemists to tailor the structure for specific biological activities. Meanwhile, the methoxy ethoxy side chain can serve as a site for further derivatization, enabling the creation of libraries of compounds with varying properties.

Recent advancements in computational chemistry have further enhanced the utility of 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine. Molecular modeling studies have shown that this compound can exhibit significant binding affinity to certain enzymes and receptors, making it a promising candidate for drug discovery. For instance, preliminary simulations suggest that it may interact with enzymes involved in metabolic pathways relevant to neurological disorders. These findings align with broader trends in medicinal chemistry where structure-based drug design is increasingly leveraging computational tools to accelerate discovery.

The pharmaceutical industry has also been exploring 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine as a potential lead compound for treating various diseases. Its unique structural features make it a versatile building block for developing drugs targeting multiple pathways simultaneously. For example, researchers have hypothesized that derivatives of this compound could modulate both central nervous system (CNS) activity and peripheral metabolic processes, offering a multifaceted therapeutic approach.

In addition to its pharmacological potential, 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine has shown promise in material science applications. The combination of polar alkoxy groups and non-polar aromatic rings creates a molecule with interesting solubility and intermolecular interaction properties. These characteristics make it suitable for use in developing new polymers or liquid crystals with tailored physical properties.

From a synthetic chemistry perspective, 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine exemplifies the importance of functional group interplay in designing efficient synthetic routes. The presence of both chloro and methoxy ethoxy groups provides multiple opportunities for selective transformations, enabling chemists to construct complex molecules with high precision. This flexibility is particularly valuable in industrial settings where scalability and cost-effectiveness are critical considerations.

The safety profile of 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine is another area that has been thoroughly investigated. While no comprehensive toxicological data are available at this time, initial studies suggest that the compound exhibits moderate stability under standard laboratory conditions. This stability is essential for ensuring its viability as an intermediate in multi-step syntheses without degradation or unwanted side reactions.

Future research directions for 3-Chloro-2-(2-methoxy-ethoxy)-phenylamine include exploring its derivatives as well as investigating its behavior under different reaction conditions. By systematically varying substituents or reaction parameters, scientists can uncover new synthetic pathways and expand the chemical space accessible through this scaffold. Such efforts are likely to yield novel compounds with enhanced biological activity or improved synthetic accessibility.

In conclusion,3-Chloro-2-(2-methoxy-ethoxy)-phenylamine (CAS No. 883547-01-1) represents a fascinating molecule with broad applications across chemical research and pharmaceutical development. Its unique structural features offer opportunities for designing new drugs targeting diverse diseases while also serving as a versatile intermediate in synthetic chemistry. As computational tools continue to advance and synthetic methodologies evolve,3-Chloro-2-(2-meth oxy - eth oxy ) - phen ylami ne is poised to play an increasingly important role in future discoveries.